Cas no 140616-29-1 (ethyl 4-(2-fluorophenyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(2-fluorophenyl)piperazine-1-carboxylate
• CAS No: 140616-29-1
• MF: C₁₃H₁₇FN₂O₂
• MW: 252.284686803818
• CID: 1294366
• PubChem ID: 897698
• Update Time: 2025-06-12

ethyl 4-(2-fluorophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(2-fluorophenyl)-, ethyl ester
• EN300-115817
• STK432479
• ethyl4-(2-fluorophenyl)piperazine-1-carboxylate
• Cambridge id 7256719
• CCG-290068
• SR-01000256432
• Oprea1_737831
• CS-0223558
• ethyl 4-(2-fluorophenyl)piperazine-1-carboxylate
• SR-01000256432-1
• Z31761257
• G23629
• AKOS003274358
• 140616-29-1

• Inchi： 1S/C13H17FN2O2/c1-2-18-13(17)16-9-7-15(8-10-16)12-6-4-3-5-11(12)14/h3-6H,2,7-10H2,1H3
• InChI Key： ZBDWXPSNWHESCH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCN(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 252.12751
• Monoisotopic Mass: 252.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 354.4±37.0 °C at 760 mmHg
• PSA: 32.78
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

ethyl 4-(2-fluorophenyl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on ethyl 4-(2-fluorophenyl)piperazine-1-carboxylate

Comprehensive Overview of Ethyl 4-(2-Fluorophenyl)piperazine-1-carboxylate (CAS No. 140616-29-1)

Ethyl 4-(2-fluorophenyl)piperazine-1-carboxylate (CAS No. 140616-29-1) is a fluorinated piperazine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 140616-29-1, belongs to the class of piperazine carboxylates, which are widely studied for their bioactive potential. The presence of a fluorophenyl group enhances its stability and bioavailability, making it a subject of interest in drug discovery and development.

In recent years, the demand for fluorinated compounds like ethyl 4-(2-fluorophenyl)piperazine-1-carboxylate has surged, driven by their applications in medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for designing novel therapeutics targeting neurological and metabolic disorders. The compound's carboxylate ester moiety further expands its utility in synthetic chemistry, enabling the creation of diverse derivatives with tailored properties.

One of the most frequently searched questions about CAS 140616-29-1 revolves around its synthesis and purification methods. The compound is typically synthesized via a multi-step process involving the reaction of 2-fluorophenylpiperazine with ethyl chloroformate under controlled conditions. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for research applications. This aligns with the growing trend of researchers seeking high-purity intermediates for precision medicine and targeted drug delivery systems.

The pharmacological profile of ethyl 4-(2-fluorophenyl)piperazine-1-carboxylate is another hot topic in scientific forums. Preliminary studies suggest its potential interaction with G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction pathways. This has sparked interest in its possible role as a ligand or modulator for receptor-based therapies. Additionally, its lipophilicity and blood-brain barrier permeability make it a candidate for central nervous system (CNS) drug development, a field that has seen exponential growth due to the rising prevalence of neurodegenerative diseases.

From an industrial perspective, CAS 140616-29-1 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize environmental impact, researchers are exploring solvent-free or catalytic methods to produce this compound. This resonates with the broader shift toward eco-friendly chemical manufacturing, a trend heavily emphasized in academic and industrial circles.

In summary, ethyl 4-(2-fluorophenyl)piperazine-1-carboxylate (CAS No. 140616-29-1) represents a versatile and promising compound in modern chemistry. Its structural features, combined with its potential applications in drug discovery and sustainable synthesis, make it a focal point for ongoing research. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in advancing both pharmaceutical and chemical industries.